Cas no 189281-92-3 (1-(Difluoromethoxy)-4-isothiocyanatobenzene)

1-(Difluoromethoxy)-4-isothiocyanatobenzene structure

189281-92-3 structure

Product Name:1-(Difluoromethoxy)-4-isothiocyanatobenzene

CAS No:189281-92-3

MF:C₈H₅F₂NOS

MW:201.193207502365

MDL:MFCD00540035

CID:115594

PubChem ID:2063495

Update Time:2025-04-18

1-(Difluoromethoxy)-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(difluoromethoxy)-4-isothiocyanato-
- 1-Difluoromethoxy-4-isothiocyanato-benzene
- 4-(Difluoromethoxy)phenylisothiocyanate
- 525332_ALDRICH
- AC1M14HC
- AC1Q4KPR
- CTK4E0090
- MolPort-001-002-624
- Benzene, 1-(difluoromethoxy)-4-isothiocyanato- (9CI)
- C8H5F2NOS
- Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
- MFCD00540035
- 4-difluoromethoxyphenyl isothiocyanate
- 189281-92-3
- 4-difluoromethoxyphenylisothiocyanate
- SY132060
- SCHEMBL1588318
- 1-(difluoromethoxy)-4-isothiocyanatobenzene
- EN300-01237
- HMS1722O08
- Z56869311
- AKOS000115255
- 4-(Difluoromethoxy)phenyl isothiocyanate
- DTXSID10366280
- FS-4693
- FT-0690729
- 1-(Difluoromethoxy)-4-isothiocyanatobenzene
- MDL： MFCD00540035
- Inchi： 1S/C8H5F2NOS/c9-8(10)12-7-3-1-6(2-4-7)11-5-13/h1-4,8H
- InChI Key： WSXQLHDOWYXTMQ-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1)OC(F)F

Computed Properties

Exact Mass: 201.00605
Monoisotopic Mass: 201.006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.7Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: liquid
Density: 1.33 g/mL at 25 °C(lit.)
Boiling Point: 252-255 °C(lit.)
Refractive Index: n20/D 1.584(lit.)
PSA: 21.59
Solubility: Not determined

1-(Difluoromethoxy)-4-isothiocyanatobenzene Security Information

Hazardous Material transportation number：UN 1760 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： 26-27-36/37/39-45
Hazardous Material Identification：
Risk Phrases：34

1-(Difluoromethoxy)-4-isothiocyanatobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D445228-25mg	1-(Difluoromethoxy)-4-isothiocyanatobenzene	189281-92-3		25mg	$ 50.00	2022-06-05
TRC	D445228-50mg	1-(Difluoromethoxy)-4-isothiocyanatobenzene	189281-92-3		50mg	$ 65.00	2022-06-05
TRC	D445228-250mg	1-(Difluoromethoxy)-4-isothiocyanatobenzene	189281-92-3		250mg	$ 95.00	2022-06-05
abcr	AB134772-1 g	4-(Difluoromethoxy)phenylisothiocyanate, 95%; .	189281-92-3	95%	1 g	€84.50	2023-07-20
abcr	AB134772-5 g	4-(Difluoromethoxy)phenylisothiocyanate, 95%; .	189281-92-3	95%	5 g	€269.50	2023-07-20
Fluorochem	035744-1g	4-(Difluoromethoxy)phenylisothiocyanate	189281-92-3	97%	1g	￡34.00	2022-02-28
Fluorochem	035744-5g	4-(Difluoromethoxy)phenylisothiocyanate	189281-92-3	97%	5g	￡148.00	2022-02-28
Fluorochem	035744-25g	4-(Difluoromethoxy)phenylisothiocyanate	189281-92-3	97%	25g	￡497.00	2022-02-28
eNovation Chemicals LLC	Y1248429-1g	Benzene, 1-(difluoromethoxy)-4-isothiocyanato-	189281-92-3	97%	1g	$240	2024-06-07
eNovation Chemicals LLC	Y1248429-5g	Benzene, 1-(difluoromethoxy)-4-isothiocyanato-	189281-92-3	97%	5g	$445	2024-06-07

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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